N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-[cyclohexyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C24H25N3O4S2/c1-27(17-7-3-2-4-8-17)33(29,30)18-13-11-16(12-14-18)23(28)26-24-25-22-19-9-5-6-10-20(19)31-15-21(22)32-24/h5-6,9-14,17H,2-4,7-8,15H2,1H3,(H,25,26,28)
• InChI Key: LPSQMNSGPLJWMM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)COC5=CC=CC=C54
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol

Description

N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is known for its ability to interact with specific targets in the body, which can lead to a variety of biochemical and physiological effects. In

Scientific Research Applications

Antimicrobial Applications

N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide and its derivatives have shown promising results in antimicrobial studies. For instance, Darwish et al. (2014) reported the synthesis of heterocyclic compounds incorporating sulfamoyl moiety, demonstrating significant in vitro antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Similarly, El‐Wahab et al. (2014) explored the antimicrobial properties of coumarin–thiazole derivatives when incorporated into polymers, finding that these compounds exhibited strong antimicrobial effects (El‐Wahab, El-Fattah, El-Khalik, Nassar, & Abdelall, 2014).

Chemosensor Applications

Coumarin benzothiazole derivatives, closely related to the compound , have been studied as chemosensors for detecting specific ions. Wang et al. (2015) synthesized coumarin benzothiazole derivatives that can recognize cyanide anions through a Michael addition reaction, demonstrating color change and fluorescence quenching visible to the naked eye (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).

Antitumor Applications

Compounds similar to N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide have been evaluated for their potential antitumor activities. El-Helw et al. (2019) synthesized a series of chromenone derivatives bearing the benzothiazole moiety, which exhibited significant anticancer activities against lung and colon cancer cells (El-Helw, Derbala, El-Shahawi, Salem, & Ali, 2019).

Applications in Synthesis of Complex Compounds

These compounds are also instrumental in the synthesis of complex chemical structures. For example, Vidya Sagar Reddy and Jeong (2016) developed an efficient method for synthesizing thiazolo[3,2-a]chromeno[4,3-d]pyrimidin-6(7H)-one derivatives, demonstrating the versatility and efficacy of these compounds in chemical syntheses (Vidya Sagar Reddy & Jeong, 2016).